Cas no 887623-92-9 (4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine)

• Product Name: 4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine
• CAS No: 887623-92-9
• MF: C₆H₈ClN₃OS
• MW: 205.665218353271
• MDL: MFCD12131114
• CID: 1930300
• PubChem ID: 56832319
• Update Time: 2025-06-14

4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(5-chloro-1,2,4-thiadiazol-3-yl)-
• 4-(5-Chloro-[1,2,4]thiadiazol-3-yl)-morpholine
• CS-0147271
• 887623-92-9
• 4-(5-chloro-1,2,4-thiadiazol-3-yl)morpholine
• AS-5566
• AKOS014601683
• MFCD12131114
• SCHEMBL3759762
• DTXSID201259541
• VUKCIZRKDVPTOX-UHFFFAOYSA-N
• 4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine

• MDL： MFCD12131114
• Inchi： 1S/C6H8ClN3OS/c7-5-8-6(9-12-5)10-1-3-11-4-2-10/h1-4H2
• InChI Key： VUKCIZRKDVPTOX-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NS1)N1CCOCC1

Computed Properties

• Exact Mass: 205.0076608Da
• Monoisotopic Mass: 205.0076608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.5Ų

4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(5-Chloro-1,2,4thiadiazol-3-yl)-morpholine

Comprehensive Overview of 4-(5-Chloro-1,2,4-thiadiazol-3-yl)-morpholine (CAS No. 887623-92-9)

4-(5-Chloro-1,2,4-thiadiazol-3-yl)-morpholine (CAS No. 887623-92-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a morpholine moiety with a 5-chloro-1,2,4-thiadiazole ring, creating a versatile scaffold for drug discovery and material science. Its molecular formula, C₆H₈ClN₃OS, reflects its balanced hydrophilicity and lipophilicity, making it an attractive candidate for bioavailability optimization.

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Emerging applications of 4-(5-Chloro-1,2,4-thiadiazol-3-yl)-morpholine include its use as a building block for covalent inhibitors, a trending topic in targeted cancer therapy. Patent databases reveal its incorporation into proteolysis-targeting chimeras (PROTACs), addressing the growing demand for protein degradation technologies. Additionally, its potential in antiviral drug development has been explored, coinciding with heightened interest in broad-spectrum therapeutics post-pandemic.

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